Cas no 163852-04-8 (2-Propen-1-one, 1-(3-bromophenyl)-3-(dimethylamino)-)

• Product Name: 2-Propen-1-one, 1-(3-bromophenyl)-3-(dimethylamino)-
• CAS No: 163852-04-8
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• CID: 1344608
• PubChem ID: 5714072
• Update Time: 2025-04-20

2-Propen-1-one, 1-(3-bromophenyl)-3-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(3-bromophenyl)-3-(dimethylamino)-
• 1-(3-Bromophenyl)-3-(dimethylamino)-2-propen-1-one
• 1-(3-Bromophenyl)-3-(dimethylamino)prop-2-en-1-one
• (E)-1-(3-BROMOPHENYL)-3-DIMETHYLAMINOPROPENONE
• CCG-243948
• CS-0199790
• trans-1-(3-BroMophenyl)-3-diMethylaMino-2-propen-1-one, 97per cent
• SCHEMBL481196
• MFCD00112090
• (2E)-1-(3-Bromophenyl)-3-(dimethylamino)prop-2-en-1-one
• BS-26113
• (E)-1-(3-bromophenyl)-3-(dimethylamino)prop-2-en-1-one
• 163852-04-8
• SCHEMBL6981453
• trans-1-(3-Bromophenyl)-3-dimethylamino-2-propen-1-one
• DTXSID90420819
• AKOS013016452
• EN300-1126244
• A882535
• 1203648-40-1

• Inchi： 1S/C11H12BrNO/c1-13(2)7-6-11(14)9-4-3-5-10(12)8-9/h3-8H,1-2H3/b7-6+
• InChI Key： FBICCVMQKCGCST-VOTSOKGWSA-N
• SMILES： BrC1=CC=CC(=C1)C(/C=C/N(C)C)=O

Computed Properties

• Exact Mass: 253.01026
• Monoisotopic Mass: 253.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives